6-Bromo-1-[(1S)-1-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-2-methylpropyl]-7-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester

• IUPAC Name: ethyl 6-bromo-1-[(2S)-1-[tert-butyl(dimethyl)silyl]oxy-3-methylbutan-2-yl]-7-fluoro-4-oxoquinoline-3-carboxylate
• InChI: InChI=1S/C23H33BrFNO4Si/c1-9-29-22(28)16-12-26(19-11-18(25)17(24)10-15(19)21(16)27)20(14(2)3)13-30-31(7,8)23(4,5)6/h10-12,14,20H,9,13H2,1-8H3/t20-/m1/s1
• InChI Key: ABRLFILUFAWDIN-HXUWFJFHSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C2=CC(=C(C=C2C1=O)Br)F)C(CO[Si](C)(C)C(C)(C)C)C(C)C
• Isomeric SMILES: CCOC(=O)C1=CN(C2=CC(=C(C=C2C1=O)Br)F)[C@H](CO[Si](C)(C)C(C)(C)C)C(C)C
• Molecular Formula: C23H33BrFNO4Si
• DSSTOX Substance ID: DTXSID30728548
• Molecular Weight: 514.5 g/mol
• CAS RN: 934161-52-1

Description

6-Bromo-1-[(1S)-1-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-2-methylpropyl]-7-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester is a useful research compound. Its molecular formula is C23H33BrFNO4Si and its molecular weight is 514.507. The purity is usually 95%.
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Scientific Research Applications

Synthesis Strategies and Derivative Formation

A series of 2-substituted 6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids were synthesized and their antibacterial activity against gram-positive bacteria was explored. The process involved keto ester condensation and reductive cyclization of intermediates to yield various quinoline derivatives (Jung et al., 2001). Ethyl ester derivatives of similar compounds were synthesized via treatment with diethyl ester of acetylmalonic acid and anilines, and their tautomeric and conformational transformations were studied using spectroscopic methods (Kononov et al., 1988).

Antibacterial Properties and Structural Studies

The synthesis and antibacterial properties of a variety of quinolinecarboxylic acids were investigated, revealing that certain derivatives exhibited strong antibacterial activities against both gram-positive and gram-negative bacteria (Stefancich et al., 1985). Moreover, structural and theoretical studies on specific quinoline derivatives as HIV-1 integrase inhibitors highlighted the importance of the orientation and coplanarity of the diketoacid chain with the quinolinone ring in their biological activity (Vandurm et al., 2009).

Novel Synthesis Methods and Applications

Novel synthesis methods were developed for quinoline derivatives, showcasing the versatility of these compounds in various scientific applications. For instance, a novel method involved a tandem addition-elimination-SNAr reaction to yield quinolinecarboxylate esters, which are significant in drug compounds (Bunce et al., 2011). The preparation of ethyl 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid via a route involving masking and regioselective deprotonation processes was also documented, underscoring the complexity and potential of synthetic routes for these compounds (Kiely, 1991).